Cas no 1805172-47-7 (3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride
• CAS No: 1805172-47-7
• MF: C₆H₃Cl₂F₂NO₃S
• MW: 278.060725450516
• CID: 4870020
• Update Time: 2025-05-20

3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride

• Inchi： 1S/C6H3Cl2F2NO3S/c7-3-4(15(8,13)14)2(5(9)10)1-11-6(3)12/h1,5H,(H,11,12)
• InChI Key： XFJZCFDBHMNVCR-UHFFFAOYSA-N
• SMILES： ClC1C(NC=C(C(F)F)C=1S(=O)(=O)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 463
• XLogP3: 1
• Topological Polar Surface Area: 71.6

Additional information on 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride

3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl Chloride: A Comprehensive Overview

3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride, also known by its CAS number 1805172-47-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, a difluoromethyl group, and a hydroxyl group, along with a sulfonyl chloride moiety. The combination of these functional groups makes it a versatile building block in organic synthesis, particularly in the development of advanced materials and pharmaceuticals.

The synthesis of 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound, leveraging the use of transition metal catalysts and novel reaction conditions. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to achieve high yields and excellent purity levels, which are critical for its application in sensitive chemical processes.

In terms of applications, this compound has garnered significant attention in the field of drug discovery. The sulfonyl chloride group is particularly valuable as it can be readily converted into sulfonamides, which are common motifs in many bioactive molecules. Recent studies have demonstrated that derivatives of 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride exhibit potent inhibitory activity against key enzymes involved in inflammatory diseases and cancer. For example, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound effectively inhibit the activity of cyclooxygenase (COX) enzymes, suggesting potential anti-inflammatory properties.

Beyond pharmacology, this compound has also found utility in materials science. The presence of electron-withdrawing groups such as chlorine and difluoromethyl moieties imparts unique electronic properties to the molecule, making it an attractive candidate for use in organic electronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its ability to modulate charge transport properties is highly valued. Recent experiments have shown that incorporating this compound into polymer blends can significantly enhance their conductivity and stability under thermal stress.

The environmental impact of synthesizing and utilizing 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride has also been a topic of interest. Given the increasing emphasis on sustainable chemistry, efforts have been made to develop eco-friendly synthesis routes for this compound. A 2023 study published in Green Chemistry highlighted the use of microwave-assisted synthesis to reduce reaction times and minimize waste generation during its production. Such approaches not only lower the environmental footprint but also align with the broader goals of green chemistry.

In conclusion, 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-sulfonyl chloride stands as a testament to the ingenuity and precision required in modern chemical synthesis. Its unique structure, coupled with its diverse applications across pharmacology and materials science, positions it as a key player in advancing both fundamental research and industrial innovation. As ongoing research continues to uncover new potentials for this compound, its role in shaping future technologies and therapeutic interventions is likely to grow even further.